![molecular formula C13H10BrFO B1282003 (4-Bromophenyl)(4-fluorophenyl)methanol CAS No. 3851-47-6](/img/structure/B1282003.png)
(4-Bromophenyl)(4-fluorophenyl)methanol
Overview
Description
4-Bromophenyl)(4-fluorophenyl)methanol (4-BFPM) is a small organic molecule with a wide range of applications in the scientific research field. It is used as a reagent in various synthetic reactions, as a stabilizer in the preparation of various compounds, and as a tool in various biochemical and physiological studies. 4-BFPM has been studied extensively in the past few decades and has been found to have a range of interesting properties and effects.
Scientific Research Applications
1. Theoretical Studies and Structural Analysis
(4-Bromophenyl)(4-fluorophenyl)methanol has been subject to theoretical studies using Density Functional Theory (DFT). These studies, like the one conducted by Trivedi (2017), are crucial for understanding the molecular structure and electronic properties of the compound, including its frontier orbital gap and molecular electrostatic potential map. This information is vital for identifying active sites and predicting reactivity and interactions in various applications.
2. Material Science: Proton Exchange Membranes
In the field of material science, particularly in developing proton exchange membranes for fuel cells, derivatives of this compound have been explored. For instance, polymers containing methoxyphenyl groups derived from the compound showed promising properties as proton exchange membranes, with high proton conductivities and low methanol permeabilities, making them suitable for fuel cell applications (Wang et al., 2012). Liu et al. (2006) synthesized a fluorinated poly(aryl ether) with a 4-bromophenyl pendant group, which also showed excellent thermal and oxidative stability, and reasonable proton conductivity, further confirming the potential of such materials in fuel cell technology (Liu et al., 2006).
3. Chemical Synthesis and Catalysis
In chemical synthesis, this compound derivatives have been used in various catalytic processes. Sun et al. (2014) demonstrated the advantages of using C-H functionalization strategies over traditional methods for synthesizing multi-substituted arenes, highlighting the compound's role in facilitating more efficient and selective chemical reactions (Sun et al., 2014).
properties
IUPAC Name |
(4-bromophenyl)-(4-fluorophenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrFO/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8,13,16H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QARMUHMNUCVWDD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C2=CC=C(C=C2)Br)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90538029 | |
Record name | (4-Bromophenyl)(4-fluorophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90538029 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3851-47-6 | |
Record name | (4-Bromophenyl)(4-fluorophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90538029 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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